Cas no 2020523-94-6 (tert-butyl N-(cyanodicyclopropylmethyl)carbamate)

• Product Name: tert-butyl N-(cyanodicyclopropylmethyl)carbamate
• CAS No: 2020523-94-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5686177
• PubChem ID: 165934414
• Update Time: 2025-11-07

tert-butyl N-(cyanodicyclopropylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2020523-94-6
• tert-butyl N-(cyanodicyclopropylmethyl)carbamate
• EN300-2417354

• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)15-13(8-14,9-4-5-9)10-6-7-10/h9-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： FYXWWKXPVWWODN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C#N)(C1CC1)C1CC1)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(cyanodicyclopropylmethyl)carbamate

tert-butyl N-(cyanodicyclopropylmethyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(cyanodicyclopropylmethyl)carbamate, identified by the CAS number 2020523-94-6, is a significant molecule in the field of organic chemistry and chemical synthesis. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of tert-butyl N-(cyanodicyclopropylmethyl)carbamate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of complex organic molecules, particularly in the construction of bioactive compounds with intricate architectures. The molecule's structure, featuring a tert-butyl group and a cyanodicyclopropylmethyl moiety, provides a versatile platform for further functionalization.

In terms of synthesis, the preparation of tert-butyl N-(cyanodicyclopropylmethyl)carbamate involves a multi-step process that leverages modern organic chemistry techniques. The use of transition metal catalysts and advanced reaction conditions has enabled chemists to achieve high yields and selectivity in its production. This has made it a valuable intermediate in various chemical processes.

The application of tert-butyl N-(cyanodicyclopropylmethyl)carbamate extends beyond traditional chemical synthesis. Recent research has demonstrated its potential as a building block in the development of novel polymers and materials with tailored properties. For instance, studies have shown that derivatives of this compound can exhibit enhanced mechanical strength and thermal stability, making them suitable for high-performance applications.

In addition to its synthetic applications, tert-butyl N-(cyanodicyclopropylmethyl)carbamate has been investigated for its biological activity. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, opening avenues for its use in drug discovery and development.

The versatility of tert-butyl N-(cyanodicyclopropylmethyl)carbamate is further underscored by its ability to participate in various types of chemical reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions are pivotal in constructing complex molecular frameworks that are essential for modern drug design and material science.

In conclusion, the compound tert-butyl N-(cyanodicyclopropylmethyl)carbamate, with CAS number 2020523-94-6, represents a valuable asset in contemporary chemistry research. Its unique structure, coupled with its diverse reactivity and application potential, positions it as a key player in advancing scientific innovation across multiple disciplines.